Cas no 2229532-07-2 (1-(3-ethynylphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-ethynylphenyl)-2,2-difluoroethan-1-one
• CAS No: 2229532-07-2
• MF: C₁₀H₆F₂O
• MW: 180.150849819183
• CID: 6241828
• PubChem ID: 165674887
• Update Time: 2025-05-21

1-(3-ethynylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)-2,2-difluoroethan-1-one
• 2229532-07-2
• EN300-1971207

• Inchi： 1S/C10H6F2O/c1-2-7-4-3-5-8(6-7)9(13)10(11)12/h1,3-6,10H
• InChI Key： NUPIITYDGZGFAO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C#C)C=1)=O)F

Computed Properties

• Exact Mass: 180.03867113g/mol
• Monoisotopic Mass: 180.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-ethynylphenyl)-2,2-difluoroethan-1-one

Exploring the Properties and Applications of 1-(3-ethynylphenyl)-2,2-difluoroethan-1-one (CAS No. 2229532-07-2)

In the realm of organic chemistry, 1-(3-ethynylphenyl)-2,2-difluoroethan-1-one (CAS No. 2229532-07-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its ethynylphenyl and difluoroethanone moieties, serves as a valuable intermediate in pharmaceutical research, material science, and specialty chemical synthesis. Its molecular formula, C₁₀H₆F₂O, highlights a balance of aromaticity and fluorination, making it a subject of interest for researchers exploring fluorinated building blocks and click chemistry applications.

The incorporation of difluoroethanone groups into organic frameworks is a trending topic in modern chemistry, particularly in the design of bioactive molecules and advanced materials. Users frequently search for terms like "fluorinated ketones in drug discovery" or "ethynylphenyl derivatives applications," reflecting the growing demand for compounds like 1-(3-ethynylphenyl)-2,2-difluoroethan-1-one. Its role in cross-coupling reactions and as a precursor for heterocyclic compounds aligns with the industry's shift toward sustainable and efficient synthetic methodologies.

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